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Compound of Interest

Compound Name: Rutin hydrate

Cat. No.: B3028452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rutin hydrate, a flavonoid glycoside found in numerous plants, is a subject of extensive

research due to its wide array of biological activities, including antioxidant, anti-inflammatory,

neuroprotective, and cardioprotective effects. Accurate and consistent preparation of rutin
hydrate stock solutions is fundamental for obtaining reliable and reproducible experimental

results. These application notes provide detailed protocols for the preparation, storage, and

handling of rutin hydrate stock solutions for in vitro and in vivo studies.

Data Presentation: Solubility and Storage
Conditions
The solubility of rutin hydrate is highly dependent on the solvent. The following table

summarizes the solubility in common laboratory solvents and recommended storage conditions

for stock solutions.
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Solvent
Solubility
(approx.)

Recommen
ded Stock
Concentrati
on

Storage
Temperatur
e
(Aliquoted)

Shelf Life Notes

DMSO

(Dimethyl

Sulfoxide)

25 - 125

mg/mL[1][2]

[3][4][5]

10 - 100 mM
-20°C or

-80°C

1 month at

-20°C, 6

months at

-80°C

Use of fresh,

hygroscopic

DMSO and

ultrasonicatio

n may be

required to

achieve

higher

concentration

s. Protect

from light.

DMF

(Dimethylfor

mamide)

~30 mg/mL 10 - 50 mM
-20°C or

-80°C

1 month at

-20°C, 6

months at

-80°C

Similar to

DMSO,

should be

stored in

aliquots to

avoid

repeated

freeze-thaw

cycles.

Ethanol

Sparingly

soluble, ~2

mg/mL in

absolute

ethanol

Lower

concentration

s, e.g., 1 - 5

mM

-20°C

Shorter-term

storage

recommende

d.

Heating can

increase

solubility, but

care must be

taken as rutin

can form

alcoholates.

Aqueous

Buffers (e.g.,

PBS)

Very low

solubility,

~0.16 mg/mL

in a 1:5

Dependent

on final

experimental

concentration

Use

immediately

Not

recommende

d for storage

Prepare fresh

for each

experiment

by diluting a
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DMF:PBS

solution

concentrated

stock in

organic

solvent.

Water

Extremely

low solubility

(~0.012% in

cold water)

Not

recommende

d for stock

solutions

N/A N/A

Experimental Protocols
Protocol 1: Preparation of a 100 mM Rutin Hydrate Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution suitable for most

in vitro cell-based assays.

Materials:

Rutin hydrate powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

Weighing the Rutin Hydrate: Tare a sterile microcentrifuge tube on a calibrated analytical

balance. Carefully weigh the desired amount of rutin hydrate powder. For example, to
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prepare 1 mL of a 100 mM stock solution (Rutin Hydrate MW: ~664.57 g/mol ), weigh out

66.46 mg.

Adding the Solvent: Add the appropriate volume of fresh DMSO to the tube containing the

rutin hydrate powder. For the example above, add 1 mL of DMSO.

Dissolution:

Vortex the mixture vigorously for 1-2 minutes.

If the rutin hydrate does not fully dissolve, place the tube in an ultrasonic water bath for

15-30 minutes. Gentle heating to 37°C can also aid in dissolution.

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Sterilization (Optional): If required for your specific application (e.g., cell culture), filter the

stock solution through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months). Ensure the tubes are tightly sealed.

Protocol 2: Preparation of a Working Solution in Cell
Culture Medium
This protocol outlines the dilution of the DMSO stock solution into an aqueous medium for cell-

based experiments.

Materials:

Prepared Rutin Hydrate stock solution in DMSO (from Protocol 1)
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Pre-warmed sterile cell culture medium or buffer (e.g., PBS)

Sterile tubes and pipette tips

Procedure:

Thawing the Stock Solution: Remove one aliquot of the frozen rutin hydrate stock solution

from the -20°C or -80°C freezer and thaw it at room temperature.

Serial Dilution (Recommended): To avoid precipitation, it is recommended to perform serial

dilutions. For example, to prepare a 100 µM working solution from a 100 mM stock:

First, prepare an intermediate dilution by adding 10 µL of the 100 mM stock to 990 µL of

cell culture medium to get a 1 mM solution.

Vortex gently to mix.

Next, add 100 µL of the 1 mM intermediate solution to 900 µL of cell culture medium to

achieve the final 100 µM working concentration.

Final Dilution into Experimental Well: Add the appropriate volume of the working solution to

your experimental wells to achieve the desired final concentration. Ensure the final

concentration of DMSO in the cell culture medium is non-toxic to the cells (typically ≤ 0.1%).

Immediate Use: Aqueous solutions of rutin hydrate are not stable and should be used

immediately after preparation. Do not store aqueous working solutions.

Mandatory Visualization
The following diagram illustrates the general workflow for preparing a rutin hydrate stock

solution.
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Workflow for Rutin Hydrate Stock Solution Preparation

Stock Solution Preparation

Storage

Working Solution Preparation

1. Weigh Rutin Hydrate Powder

2. Add Organic Solvent (e.g., DMSO)

3. Dissolve (Vortex/Sonicate)

4. Aliquot into Single-Use Vials

5. Store at -20°C or -80°C

6. Thaw Stock Aliquot

For Experiment

7. Dilute into Aqueous Buffer/Medium

8. Use Immediately

Click to download full resolution via product page

Caption: Workflow for preparing and storing rutin hydrate stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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